Cas no 81654-43-5 (2-(2,4-dichlorophenyl)-1H-Imidazole)

2-(2,4-Dichlorophenyl)-1H-Imidazole is a chlorinated imidazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a dichlorophenyl group attached to the imidazole core, imparts unique reactivity and biological activity. This compound is particularly valued for its potential as an intermediate in the synthesis of antifungal and antimicrobial agents. The presence of electron-withdrawing chlorine atoms enhances its stability and interaction with biological targets. Its well-defined chemical properties make it suitable for controlled modifications in drug development. Researchers favor this compound for its consistent purity and compatibility with various synthetic pathways, ensuring reliable performance in experimental and industrial settings.
2-(2,4-dichlorophenyl)-1H-Imidazole structure
81654-43-5 structure
Product Name:2-(2,4-dichlorophenyl)-1H-Imidazole
CAS No:81654-43-5
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD08668739
CID:986965
PubChem ID:20551892
Update Time:2025-05-28

2-(2,4-dichlorophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dichlorophenyl)-1H-Imidazole
    • 2-(2,4-DICHLORO-PHENYL)-1H-IMIDAZOLE
    • 81654-43-5
    • AC6866
    • SCHEMBL3631532
    • 2-(2,4-Dichlorophenyl)imidazole
    • A916178
    • SY057709
    • MFCD08668739
    • AKOS022865490
    • DTXSID80608604
    • MDL: MFCD08668739
    • Inchi: 1S/C9H6Cl2N2/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-5H,(H,12,13)
    • InChI Key: OBOKIMHNZSUNKU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1=NC=CN1)Cl

Computed Properties

  • Exact Mass: 211.9908036g/mol
  • Monoisotopic Mass: 211.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 28.7Ų

2-(2,4-dichlorophenyl)-1H-Imidazole Pricemore >>

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